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Compound of Interest

Bis(dicyclohexylphosphino)methan
Compound Name:
e

Cat. No.: B161899

Application Notes:
Bis(dicyclohexylphosphino)methane (dcpm)

1. Introduction

Bis(dicyclohexylphosphino)methane, commonly abbreviated as dcpm, is a solid, air-stable
organophosphorus compound widely utilized as a bidentate phosphine ligand in inorganic and
organometallic chemistry.[1] Its chemical structure features two dicyclohexylphosphine groups
linked by a methylene bridge, with the formula (CeH11)2PCH2P(CeH11)2.[1] The bulky and
electron-rich cyclohexyl substituents on the phosphorus atoms create a sterically demanding
and highly effective coordination environment. This unique combination of steric bulk and
electronic properties allows dcpm to form stable chelate complexes with a variety of transition
metals, enhancing the stability and reactivity of the resulting catalysts.

The primary application of dcpm is as a ligand in transition metal-catalyzed reactions, which are
fundamental to the synthesis of complex molecules in pharmaceuticals, fine chemicals, and
materials science. It is particularly effective in palladium- and ruthenium-catalyzed processes.

[1]
Key Properties:

e CAS Number: 137349-65-6[1]
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Molecular Formula: CzsHa6P2[2]

Molecular Weight: 408.58 g/mol [1]

Appearance: White crystalline solid

Melting Point: 95-102 °C[1]
2. Applications in Homogeneous Catalysis

The dcpm ligand is instrumental in a wide array of catalytic transformations due to its ability to
promote key steps in catalytic cycles, such as oxidative addition and reductive elimination.[3][4]
Its bidentate nature forms a rigid four-membered ring upon chelation with a metal center,
influencing the geometry and reactivity of the catalytic species.

Diagram 1: Chelation of a Metal Center by dcpm The diagram below illustrates the bidentate
coordination of the dcpm ligand to a generic metal center (M), forming a stable four-membered
chelate ring.
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Chelation of Metal (M) by dcpm Ligand
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1. Catalyst Preparation
(In Situ)

Add to flask

2. Reagent Addition
(Ar-X, Nu-M, Base)

Set conditions

3. Reaction

(Heating/Stirring)

After completion

4. Work-up
(Quenching, Extraction)

Isolate crude

5. Purification

(Chromatography)

Isolate pure

6. Analysis
(NMR, GC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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